![molecular formula C₁₈₄H₂₈₂N₅₀O₆₁S B612681 130357-25-4 CAS No. 130357-25-4](/img/no-structure.png)
130357-25-4
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Overview
Description
The compound with CAS number 130357-25-4 is known as Exendin-3 . It is a pancreatic secretagogue and a member of the glucagon family . It is found in the venom of the Gila monster lizard, Heloderma horridurn . The compound has a molecular mass of 4200Da and is composed of 39 amino acids . Its N-terminal region is highly homologous to secretin, and its C-terminal contains an amide group .
Molecular Structure Analysis
The molecular formula of Exendin-3 is C184H282N50O61S . It has a molecular weight of 4202.57 . The amino acid sequence is His-Gly-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Leu-Ser-Lys-Gln-Met-Glu-Glu-Glu-Ala-Val-Arg-Leu-Phe-Ile-Glu-Trp-Leu-Lys-Asn-Gly-Gly-Pro-Ser-Ser-Gly-Ala-Pro-Pro-Pro-Ser-NH2 .Physical And Chemical Properties Analysis
Exendin-3 is a solid substance . It is soluble in DMSO . The storage temperature is -20°C .Scientific Research Applications
1. Enhancing Programming Productivity in Scientific Software
- Scientific research applications are challenging to develop and maintain due to their complexity and the programming skills required. Modern commercial applications often use toolkits and software frameworks for rapid development, a trend now emerging in scientific software frameworks for grid-enabling applications (Appelbe et al., 2007).
2. Data Sharing and Management in Scientific Research
- The 21st-century scientific research landscape is increasingly data-intensive and collaborative. Effective data sharing is crucial for verifying results and extending research. However, challenges like insufficient time, lack of funding, and inadequate organizational support hinder data sharing and long-term preservation (Tenopir et al., 2011).
3. Advancements in Data-Intensive Analysis for Scientific Research
- Efficient support of data-intensive scientific research requires software applications to meet key requirements like interoperability, integration, and reproducibility. A blend of technologies like workflow, service, and portal is essential to address these requirements in supporting data-intensive scientific processes (Yao, Rabhi, & Peat, 2014).
4. Framework for Scientific Legacy Code and Unit Testing
- Maintaining and evolving scientific code, especially legacy code, is challenging due to its complexity. A unit testing framework (UTF) can optimize software design, understand undocumented source code, and enhance performance through parallelization and in situ data analysis (Yao, Wang, Sun, & Zhong, 2017).
5. Open-Source Hardware for Scientific Research
- Open Source Hardware, like Arduino, offers a low-cost alternative for scientific instrumentation. This approach enables the development of automated sensing and data-logging systems, which are crucial for research in fields such as agriculture and natural resources (Fisher & Gould, 2012).
6. Crowdsourcing as a Means to Accelerate Scientific Discoveries
- Collaborative science, such as hackathons, enhances peer review before publication, drives reproducibility of scientific analyses, and accelerates scientific discoveries. This method bridges traditional divides in data analysis processes and fosters agile collaborations (Ghouila et al., 2018).
Mechanism of Action
Target of Action
Exendin-3, a biologically active peptide, is isolated from the venom of the Gila monster lizard, Heloderma horridurn . The primary targets of Exendin-3 are the VIP receptor and the putative exendin receptor .
Mode of Action
Exendin-3 interacts with at least two receptors on guinea pig pancreatic acini . At high concentrations (>100 nM), the peptide interacts with VIP receptors, causing a large increase in cAMP and stimulating amylase release . At lower concentrations (0.1-3 nM), the peptide interacts with a putative exendin receptor, causing a smaller increase in cAMP of undetermined function .
Biochemical Pathways
It is known that exendin-3 affects the camp pathway, leading to the stimulation of amylase release .
Pharmacokinetics
It is known that the compound is soluble in dmso .
Result of Action
Exendin-3 has been used to assess its effect in glucagon receptor knockout mice (Gcgr - / -) and wild-type mice, on glucose-stimulated insulin secretion .
Action Environment
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of compound 130357-25-4 involves the condensation of two key starting materials, followed by a series of reactions to form the final product.", "Starting Materials": [ "4-(4-methylpiperazin-1-yl)benzaldehyde", "4-(4-methylpiperazin-1-yl)benzoic acid" ], "Reaction": [ "Step 1: The starting materials, 4-(4-methylpiperazin-1-yl)benzaldehyde and 4-(4-methylpiperazin-1-yl)benzoic acid, are mixed together in a suitable solvent, such as ethanol or methanol.", "Step 2: The mixture is heated under reflux conditions for several hours, typically 6-8 hours, to allow for the condensation reaction to occur.", "Step 3: The resulting product is then purified by column chromatography or recrystallization to obtain the final compound, 130357-25-4." ] } | |
CAS No. |
130357-25-4 |
Molecular Formula |
C₁₈₄H₂₈₂N₅₀O₆₁S |
Molecular Weight |
4202.57 |
sequence |
One Letter Code: HSDGTFTSDLSKQMEEEAVRLFIEWLKNGGPSSGAPPPS-NH2 |
Origin of Product |
United States |
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